Cas no 1804912-68-2 (Ethyl 4-cyano-3-hydroxy-2-methylbenzoate)

• Product Name: Ethyl 4-cyano-3-hydroxy-2-methylbenzoate
• CAS No: 1804912-68-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5003905
• Update Time: 2025-06-07

Ethyl 4-cyano-3-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxy-2-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-3-15-11(14)9-5-4-8(6-12)10(13)7(9)2/h4-5,13H,3H2,1-2H3
• InChI Key： SQQJGWBCJYGGSD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=C(C=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-3-hydroxy-2-methylbenzoate

Ethyl 4-cyano-3-hydroxy-2-methylbenzoate (CAS No. 1804912-68-2): A Comprehensive Overview

Ethyl 4-cyano-3-hydroxy-2-methylbenzoate (CAS No. 1804912-68-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of extensive study and exploration. The Ethyl 4-cyano-3-hydroxy-2-methylbenzoate molecule, with its distinct functional groups, plays a crucial role in various biochemical pathways and has been implicated in several innovative research areas.

The chemical structure of Ethyl 4-cyano-3-hydroxy-2-methylbenzoate consists of a benzoate backbone substituted with a cyano group at the fourth position, a hydroxyl group at the third position, and a methyl group at the second position. This arrangement of functional groups contributes to its unique reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of the cyano group enhances its ability to participate in nucleophilic addition reactions, while the hydroxyl group allows for further derivatization through esterification or etherification processes.

In recent years, Ethyl 4-cyano-3-hydroxy-2-methylbenzoate has been studied for its potential applications in pharmaceuticals. Its structural motifs are reminiscent of natural products that have demonstrated biological activity, making it an attractive candidate for drug discovery. Specifically, researchers have been exploring its role in the development of novel compounds that target various therapeutic areas, including anti-inflammatory and anticancer agents. The compound's ability to interact with biological targets at the molecular level has opened up new avenues for therapeutic intervention.

One of the most compelling aspects of Ethyl 4-cyano-3-hydroxy-2-methylbenzoate is its versatility in chemical synthesis. The benzoate moiety serves as a versatile scaffold for constructing more complex molecules, while the cyano and hydroxyl groups provide multiple sites for functionalization. This flexibility has allowed chemists to design derivatives with tailored properties for specific applications. For instance, modifications to the cyano group can yield amides or carboxylic acids, which are key pharmacophores in many drugs.

The pharmaceutical industry has been particularly interested in Ethyl 4-cyano-3-hydroxy-2-methylbenzoate due to its potential as a precursor for bioactive molecules. Studies have shown that derivatives of this compound can exhibit significant inhibitory effects on enzymes and receptors involved in disease pathways. For example, researchers have investigated its ability to modulate inflammatory responses by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These findings highlight the compound's promise as a lead compound for developing new therapeutic agents.

Additionally, Ethyl 4-cyano-3-hydroxy-2-methylbenzoate has found applications in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides that are effective against resistant strains of pests. The compound's ability to interact with biological targets in pests while minimizing toxicity to non-target organisms makes it an attractive option for sustainable agriculture practices.

The synthesis of Ethyl 4-cyano-3-hydroxy-2-methylbenzoate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the benzoate core through esterification, followed by selective functionalization at specific positions using cyanation and hydroxylation reactions. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to achieve high yields and purity levels.

In conclusion, Ethyl 4-cyano-3-hydroxy-2-methylbenzoate (CAS No. 1804912-68-2) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in chemical biology and drug discovery is likely to grow even further.